![molecular formula C13H9NO5 B6368666 2-(3,5-Dicarboxyphenyl)-3-hydroxypyridine, 95% CAS No. 1261916-56-6](/img/structure/B6368666.png)
2-(3,5-Dicarboxyphenyl)-3-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-Dicarboxyphenyl)-3-hydroxypyridine, 95% (2,3,5-DCPH-95) is a synthetic compound that has been used in a variety of scientific research applications. It is a white, odorless crystalline powder that is soluble in water and alcohol. It is structurally similar to the naturally occurring amino acid, L-tryptophan, and is often used as a structural analog in laboratory experiments. 2,3,5-DCPH-95 has been used in a variety of biochemical and physiological studies, as well as in drug discovery and development.
Scientific Research Applications
2,3,5-DCPH-95 has been used in a variety of scientific research applications. It has been used as a model compound for studying the structure-activity relationship of amino acids, as well as for studying the effects of substituents on the reactivity of hydrazones. It has also been used in drug discovery and development, as well as in the synthesis of a variety of other compounds.
Mechanism of Action
The mechanism of action of 2,3,5-DCPH-95 is not yet fully understood. However, it is believed to act as an agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, appetite, and sleep. It is also believed to act as an antagonist of the glutamate NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects
2,3,5-DCPH-95 has been shown to have a variety of biochemical and physiological effects. It has been shown to have an anxiolytic effect in animal models, as well as an antidepressant effect in humans. It has also been shown to have an anti-inflammatory effect, as well as an anticonvulsant effect.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,3,5-DCPH-95 in laboratory experiments is that it is a readily available and relatively inexpensive compound. It is also easy to synthesize, and can be used in a variety of applications. However, there are some limitations to using 2,3,5-DCPH-95 in laboratory experiments. For example, it is not a selective agonist or antagonist of any particular receptor, and its effects may be more subtle than those of other compounds.
Future Directions
The possible future directions for 2,3,5-DCPH-95 are numerous. It could be used in the development of new drugs or therapies, or in the study of the structure-activity relationships of other compounds. It could also be used in the study of the biochemical and physiological effects of other compounds, or in the development of new analytical methods. Additionally, it could be used to study the effects of substituents on the reactivity of hydrazones, or to study the effects of substituents on the reactivity of other compounds.
Synthesis Methods
2,3,5-DCPH-95 can be synthesized through a variety of methods. The most common method is a three-step process that involves the reaction of 3,5-dicarboxyphenylhydrazine with an aldehyde, followed by the reaction of the resulting hydrazone with a base, and finally the oxidation of the resulting hydrazone with hydrogen peroxide. This method has been used to synthesize 2,3,5-DCPH-95 with a yield of up to 95%.
Properties
IUPAC Name |
5-(3-hydroxypyridin-2-yl)benzene-1,3-dicarboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO5/c15-10-2-1-3-14-11(10)7-4-8(12(16)17)6-9(5-7)13(18)19/h1-6,15H,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKFOZBXIGZZLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC(=CC(=C2)C(=O)O)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10683161 |
Source
|
Record name | 5-(3-Hydroxypyridin-2-yl)benzene-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10683161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261916-56-6 |
Source
|
Record name | 5-(3-Hydroxypyridin-2-yl)benzene-1,3-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10683161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.